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Compound of Interest |

Compound Name: 3-(3-Aminophenyl)propan-1-ol
CAS No.: 52273-78-6
Cat. No.: B1278238

Get Quote

Foreword: Navigating Spectroscopic Elucidation in
Drug Discovery

In the landscape of modern drug development, the unambiguous structural confirmation of
novel chemical entities is a cornerstone of both efficacy and safety. For researchers and
scientists, the ability to meticulously dissect the molecular architecture of a compound is not
merely an academic exercise but a critical step in the journey from laboratory synthesis to
clinical application. This guide is designed to provide an in-depth, practical framework for the
spectroscopic characterization of 3-(3-Aminophenyl)propan-1-ol, a molecule of interest due
to its structural motifs—a versatile aminophenyl group and a propanol chain—that are
prevalent in many biologically active compounds.

It is important to note that a comprehensive, publicly available dataset of NMR, IR, and MS
spectra specifically for 3-(3-Aminophenyl)propan-1-ol is not readily found. Therefore, this
guide will adopt a predictive and comparative approach, leveraging established spectroscopic
principles and data from structurally analogous compounds. By examining the spectral features
of 3-aminopropanol and 3-phenylpropanol, we can confidently predict and interpret the
spectroscopic signature of our target molecule. This methodology not only serves as a robust
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analytical strategy in the absence of direct reference data but also reinforces a deeper
understanding of structure-spectra correlations.

Molecular Structure and Predicted Spectroscopic
Overview

The structure of 3-(3-Aminophenyl)propan-1-ol combines an aromatic amine with a primary
alcohol, connected by a propyl chain. This unique combination of functional groups will give
rise to a distinct spectroscopic fingerprint.

Figure 1: Structure of 3-(3-Aminophenyl)propan-1-ol.

Based on this structure, we can anticipate the following general spectroscopic features:

'H NMR: Signals corresponding to aromatic protons, protons on the propyl chain, and
exchangeable protons of the amine and alcohol groups.

» 13C NMR: Distinct signals for the aromatic carbons and the three aliphatic carbons of the
propanol chain.

» IR Spectroscopy: Characteristic absorption bands for O-H and N-H stretching, aromatic and
aliphatic C-H stretching, and C-O and C-N stretching.

e Mass Spectrometry: A molecular ion peak corresponding to the molecular weight of the
compound, along with predictable fragmentation patterns.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the elucidation of organic structures.
By probing the magnetic properties of atomic nuclei, we can gain detailed information about the
chemical environment and connectivity of atoms.

Predicted *H NMR Spectrum

The *H NMR spectrum of 3-(3-Aminophenyl)propan-1-ol is expected to show signals in both
the aromatic and aliphatic regions. The chemical shifts are influenced by the electron-donating
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amino group and the electron-withdrawing effect of the propyl chain on the aromatic ring, as
well as the electronegative oxygen and nitrogen atoms on the aliphatic chain.

Predicted Chemical

Proton Assignment _ Predicted Multiplicity  Integration
Shift (ppm)
Aromatic CH 6.5-7.2 Multiplet 4H
-CHz-Ar 25-28 Triplet 2H
-CH2-CH2-CHz- 1.7-2.0 Multiplet 2H
-CH2-OH 35-38 Triplet 2H
-NH:2 3.0 - 4.0 (broad) Singlet 2H
-OH 1.0 - 3.0 (broad) Singlet 1H

Causality Behind Predicted Shifts:

o Aromatic Protons: The amino group is an activating, ortho-, para-directing group, which will
cause the aromatic protons to be shifted upfield (to a lower ppm value) compared to
benzene (7.34 ppm). The substitution pattern will lead to a complex multiplet.

 Aliphatic Protons: The protons on the carbon adjacent to the aromatic ring (-CHz-Ar) will be
slightly deshielded. The protons on the carbon bearing the hydroxyl group (-CH2-OH) will be
the most deshielded in the aliphatic chain due to the electronegativity of the oxygen atom.
The central methylene group will appear as a multiplet due to coupling with its neighbors.

o Exchangeable Protons: The amine (-NHz2) and hydroxyl (-OH) protons are exchangeable and
their chemical shifts can vary depending on concentration, solvent, and temperature. They
typically appear as broad singlets and can be confirmed by a D20 exchange experiment.

Experimental Protocol for *H NMR Spectroscopy
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Figure 2: Workflow for *tH NMR Spectroscopy.
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Predicted *C NMR Spectrum

The 13C NMR spectrum will provide information about the carbon skeleton of the molecule. We
expect to see nine distinct signals, corresponding to the nine carbon atoms in 3-(3-
Aminophenyl)propan-1-ol.

Carbon Assignment Predicted Chemical Shift (ppm)
Aromatic C-NH:2 145 - 150

Aromatic CH 110-130

Aromatic C-C3H7O 135 - 140

-CHa2-Ar 30-35

-CH2-CH2-CHz- 32-38

-CH2-OH 60 - 65

Rationale for Chemical Shift Predictions:

e Aromatic Carbons: The carbon atom attached to the amino group will be significantly
shielded, while the carbon attached to the propyl chain will be deshielded. The other
aromatic carbons will appear in the typical aromatic region.

 Aliphatic Carbons: The carbon atom bonded to the hydroxyl group (-CH2-OH) will be the
most deshielded among the aliphatic carbons. The other two carbons of the propyl chain will
have chemical shifts in the typical alkane region.

Experimental Protocol for *C NMR Spectroscopy

The protocol for 13C NMR is similar to that of *H NMR, with the primary difference being the
observation frequency and the use of broadband proton decoupling to simplify the spectrum to
single lines for each unique carbon atom.

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful technique for identifying the functional groups present in a
molecule. The absorption of infrared radiation causes molecular vibrations, and the frequencies
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of these vibrations are characteristic of specific bonds.

Predicted IR Absorption Bands

] i ] Predicted )

Functional Group Vibrational Mode Intensity
Wavenumber (cm~?)
O-H (Alcohol) Stretching 3200 - 3600 Strong, Broad
_ _ Medium (two bands
N-H (Amine) Stretching 3300 - 3500 ) )
for primary amine)

C-H (Aromatic) Stretching 3000 - 3100 Medium to Weak
C-H (Aliphatic) Stretching 2850 - 3000 Medium to Strong
C=C (Aromatic) Stretching 1450 - 1600 Medium
C-N (Amine) Stretching 1250 - 1350 Medium
C-O (Alcohol) Stretching 1000 - 1260 Strong

Interpretation of Key Bands:

the alcohol and amine functional groups.

The broad O-H stretch is a hallmark of an alcohol and is due to hydrogen bonding.
The presence of two N-H stretching bands is characteristic of a primary amine.
The C-H stretching vibrations clearly distinguish between aromatic and aliphatic protons.

The C-O and C-N stretching bands in the fingerprint region provide further confirmation of

Experimental Protocol for IR Spectroscopy (ATR)
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Figure 3: Workflow for ATR-IR Spectroscopy.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule, which can be used to confirm its identity and deduce its structure.
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Predicted Mass Spectrum

For 3-(3-Aminophenyl)propan-1-ol (CoH13NO), the expected molecular weight is
approximately 151.21 g/mol .

e Molecular lon (M*): We expect to see a molecular ion peak at m/z = 151.

» Major Fragmentation Pathways: The molecule can fragment in several predictable ways.
Alpha-cleavage next to the oxygen and nitrogen atoms is common. Loss of small, stable
molecules like water (H20) or ammonia (NH3) is also expected.

- H20 [M - H20]*
m/z = 133
- «C3H-0 [M - CsH7O]* - HCN [CaH10NO]*
m/z = 92 m/z = 88
- *CH20H [C7HsN]*
m/z = 106

Click to download full resolution via product page

Figure 4: Predicted Mass Spectrometry Fragmentation of 3-(3-Aminophenyl)propan-1-ol.

Experimental Protocol for Mass Spectrometry (EI-MS)

o Sample Introduction: A small amount of the sample is introduced into the mass spectrometer,
typically via a direct insertion probe or gas chromatography inlet.

« lonization: In the ion source, the sample is bombarded with high-energy electrons (typically
70 eV), causing the molecules to ionize and fragment.

e Mass Analysis: The resulting ions are accelerated into a mass analyzer (e.g., a quadrupole
or time-of-flight analyzer), which separates them based on their mass-to-charge ratio (m/z).

o Detection: The separated ions are detected, and a mass spectrum is generated, which is a
plot of ion intensity versus m/z.
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Conclusion: A Synergistic Approach to Structural
Elucidation

The comprehensive spectroscopic characterization of 3-(3-Aminophenyl)propan-1-ol, as
outlined in this guide, relies on a synergistic interpretation of data from NMR, IR, and MS. While
direct experimental data for this specific molecule is not readily available, a robust and
scientifically sound analysis can be performed by leveraging the well-established principles of
spectroscopy and by drawing comparisons with structurally related compounds. This predictive
and comparative methodology is an invaluable skill for any scientist involved in the synthesis
and analysis of novel chemical entities. By following the protocols and interpretive guidelines
presented herein, researchers can confidently elucidate the structure of 3-(3-
Aminophenyl)propan-1-ol and other related molecules, ensuring the integrity and progression
of their research and development endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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